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Compound of Interest

Compound Name: 2,3-Pentanedithiol

Cat. No.: B15495305

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the fundamental chemical and physical properties
of 2,3-Pentanedithiol. The information compiled herein is intended to serve as a foundational
resource for professionals in research and development.

Core Chemical and Physical Properties

2,3-Pentanedithiol, also known as pentane-2,3-dithiol or 2,3-dimercaptopentane, is a sulfur-
containing organic compound.[1] Its core properties are summarized below. It is important to

note that much of the publicly available data for this specific compound are estimations, and

experimental values are not readily available in the cited literature.
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Property Value Source
Molecular Formula C5H12S2 [2][3]
Molecular Weight 136.28 g/mol [2][4]

IUPAC Name pentane-2,3-dithiol [4]
- _ 189.00 to 190.00 °C (at 760
Boiling Point _ (2]
mm Hg, estimated)
Melting Point Data not available
Density Data not available

Vapor Pressure

0.776 mmHg at 25 °C

(estimated)

[2]

Flash Point

68.10 °C (155.00 °F,

estimated)

[2]

Water Solubility

590.9 mg/L at 25 °C

(estimated)

[2]

Solubility in Other Solvents

Soluble in alcohol

[2]

Octanol/Water Partition

Coefficient (logP)

2.2 (XLogP3-AA estimate)

[4]

Experimental Protocols

Detailed experimental protocols for the determination of the physical and chemical properties of

2,3-Pentanedithiol are not described in the currently available scientific literature. The values

presented in this guide are largely based on computational estimations.

Synthesis

Information regarding specific laboratory synthesis protocols for 2,3-Pentanedithiol is limited in

the public domain. General synthetic routes to analogous dithiol compounds may be adaptable

for the preparation of 2,3-Pentanedithiol.
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Biological Activity and Signaling Pathways

As of the date of this publication, there is no readily available information in the scientific
literature concerning the biological activity, signaling pathways, or specific experimental
workflows involving 2,3-Pentanedithiol. Therefore, the creation of diagrams to visualize such
relationships is not currently possible. This suggests that the compound is either not widely
studied for its biological effects or that such research has not been published in publicly
accessible domains.

Logical Relationships and Experimental Workflows

Due to the absence of published research on the applications or biological interactions of 2,3-
Pentanedithiol, there are no established logical relationships or experimental workflows to be
diagrammed.

The following is a basic representation of the compound's identity.

Figure 1. Basic Identifier for 2,3-Pentanedithiol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15495305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

